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Compound of Interest

Compound Name: Creosote

Cat. No.: B1164894

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the chemical composition of coal tar creosote,
a complex mixture of several hundred to potentially a thousand distinct chemicals.[1] The guide
details its primary chemical classes and presents detailed methodologies for its analysis,
tailored for a technical audience.

Introduction to Coal Tar Creosote

Creosote is a category of carbonaceous chemicals produced by the distillation of various tars.
[2] While there are different types, including wood-tar and oil-tar creosote, this guide focuses
on coal tar creosote, the most prevalent type in industrial applications such as wood
preservation.[2][3]

Coal tar creosote is a yellowish-dark green to brownish-black oily liquid obtained from the
fractional distillation of crude coal tar, typically within a boiling range of 200—400 °C.[1] Its
composition is highly variable and depends on the origin of the coal and the specific distillation
process used. Despite this variability, the major chemical constituents can be grouped into
several key classes.

Chemical Composition

Coal tar creosote is a complex mixture, but its composition is dominated by aromatic
hydrocarbons. The main classes of compounds are:
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o Polycyclic Aromatic Hydrocarbons (PAHS): This class is the most abundant, constituting up

to 90% of the mixture.

e Phenolics (Tar Acids): These include phenols, cresols, and xylenols.

» Nitrogen-Containing Heterocycles (Tar Bases): These include compounds like quinolines,

acridines, and carbazoles.

¢ Oxygen-Containing Heterocycles: Dibenzofurans are a notable example.

Sulfur-Containing Heterocycles: Compounds such as benzothiophenes are present.

The composition can vary significantly between batches. For instance, the concentration of

benzo[a]pyrene, a well-known carcinogenic PAH, can differ by as much as 20-fold between

samples.
] Typical Concentration

Chemical Class Key Compounds .

Range (% by weight)
Naphthalene, Phenanthrene,

Polycyclic Aromatic Anthracene, Fluorene,
75% - 90%

Hydrocarbons (PAHSs) Acenaphthene, Pyrene,

Chrysene, Benzo[a]pyrene

Phenol, Cresols (m-, p-, o-

Phenolics (Tar Acids) 2% - 17%
cresol), Xylenols
Nitrogen-Containing o o
Quinoline, Acridine, Carbazole ~3%
Heterocycles (Tar Bases)
Oxygen-Containing )
Dibenzofuran 2% - 4%

Heterocycles

Sulfur-Containing Heterocycles  Benzothiophenes

Variable, minor component

Note: Concentrations are approximate and can vary significantly based on the source and

production process.
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Compound Concentration (% by weight)
Phenanthrene 12% - 14%

Anthracene 2% - 4%

Fluorene 2% - 4%

Acenaphthene 2% - 4%

Carbazole 2% - 4%

Naphthalene Prevailing compound in the vapor phase

Experimental Protocols for Analysis

The complexity of creosote necessitates sophisticated analytical techniques for separation and
quantification of its components. Gas chromatography coupled with mass spectrometry (GC-
MS) is the most common and powerful method.

This protocol outlines a general procedure for the analysis of PAHs in a creosote sample.

e Sample Preparation:

o

Dilution: Accurately weigh approximately 100 mg of the creosote sample into a 10 mL
volumetric flask.

o Solvent: Dissolve and dilute the sample to the mark with a suitable solvent such as
dichloromethane or toluene.

o Internal Standard: Add an internal standard (e.g., deuterated PAHs like naphthalene-d8,
acenaphthene-d10, phenanthrene-d10) to the diluted sample to ensure accurate
guantification.

o Filtration: Filter the diluted sample through a 0.45 um PTFE syringe filter to remove any
particulate matter.

e Instrumentation (Example GC-MS System):

o Gas Chromatograph: Agilent 7890B GC or equivalent.
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o Mass Spectrometer: Agilent 5977A MSD or equivalent.

o Autosampler: For automated injection.

o Chromatographic Conditions:

o Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 pum film thickness (or equivalent non-
polar capillary column).

o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
o Inlet: Split/splitless injector, operated in splitless mode.
o Injection Volume: 1 pL.
o Injector Temperature: 280 °C.
o Oven Temperature Program:
» |nitial temperature: 60 °C, hold for 2 minutes.
= Ramp 1: 10 °C/min to 250 °C.
» Ramp 2: 5 °C/min to 320 °C, hold for 10 minutes.
¢ Mass Spectrometer Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.

o Acquisition Mode: Selected lon Monitoring (SIM) for highest sensitivity and selectivity.
Target ions for each PAH and internal standard should be pre-determined.

e Data Analysis:
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o Identification: Identify individual PAH compounds by comparing their retention times and
mass spectra to those of certified reference standards.

o Quantification: Calculate the concentration of each analyte using the internal standard
method. A multi-point calibration curve should be generated using certified PAH standards.

Visualization of Workflows and Pathways

The following diagram illustrates a typical workflow for the chemical analysis of a creosote

sample, from sample collection to data interpretation.
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Caption: A generalized workflow for the analysis of creosote.
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Many PAHSs found in creosote are known to exert their toxic and carcinogenic effects through
the activation of the Aryl Hydrocarbon Receptor (AHR) signaling pathway.
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Caption: AHR signaling pathway activated by PAHs from creosote.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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